3-methyl-7-(4-methylbenzyl)-8-[(3-methylbutyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione

Specification

• CAS No.: 303970-00-5
• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.49
• IUPAC Name: 3-methyl-8-(3-methylbutylsulfanyl)-7-[(4-methylphenyl)methyl]purine-2,6-dione
• Standard InChI: InChI=1S/C19H24N4O2S/c1-12(2)9-10-26-19-20-16-15(17(24)21-18(25)22(16)4)23(19)11-14-7-5-13(3)6-8-14/h5-8,12H,9-11H2,1-4H3,(H,21,24,25)
• Standard InChI Key: KKZDSSDRUSWKIO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C3=C(N=C2SCCC(C)C)N(C(=O)NC3=O)C

Introduction

3-Methyl-7-(4-methylbenzyl)-8-[(3-methylbutyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione is a complex organic compound belonging to the purine family. This compound is characterized by its unique structure, which includes a purine base modified with various substituents, making it of interest in medicinal chemistry and pharmacology. The molecular formula for this compound is not explicitly provided in the available sources, but it can be inferred to be similar to other purine derivatives, with a molecular weight of approximately 358.45 g/mol for related compounds.

Synthesis

The synthesis of 3-methyl-7-(4-methylbenzyl)-8-[(3-methylbutyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione typically involves multi-step organic reactions, including alkylation and substitution reactions. These processes are monitored using techniques such as thin-layer chromatography or high-performance liquid chromatography to ensure purity and yield.

Biological Activities and Applications

This compound has been referenced in contexts related to adenosine receptor modulation and enzyme inhibition, particularly in inflammatory processes. Its unique structure suggests potential activity as a pharmacological agent, making it a subject of interest in medicinal chemistry research.

Comparison with Related Compounds

Compound Name	Molecular Formula	Unique Features
3-Methyl-7-(4-methylbenzyl)-8-[(3-methylbutyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione	Not explicitly provided	4-Methylbenzyl and 3-methylbutylsulfanyl substituents
1,3-Dimethylxanthine	C7H8N4O2	Lacks sulfur; used as a stimulant
Theophylline	C7H8N4O2	Methylxanthine; bronchodilator effects
Caffeine	C8H10N4O2	Stimulant; widely consumed